6-methyl-3-(3-phenoxybenzyl)thieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 6-methyl-3-[(3-phenoxyphenyl)methyl]thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C20H16N2O2S/c1-14-10-18-19(25-14)21-13-22(20(18)23)12-15-6-5-9-17(11-15)24-16-7-3-2-4-8-16/h2-11,13H,12H2,1H3
• InChI Key: CEJFEGPQOXNTOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(S1)N=CN(C2=O)CC3=CC(=CC=C3)OC4=CC=CC=C4
• Molecular Formula: C20H16N2O2S
• Molecular Weight: 348.4 g/mol

Description

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidin-4(3H)-ones has been reported through various green and efficient methods. A notable approach includes a one-step synthesis via a catalytic four-component reaction, offering a simplified method over the traditionally required multi-step processes. This method features step economy and easy purification, marking a significant advancement in the synthesis of such compounds (Shi et al., 2018).

Molecular Structure Analysis

The molecular structure of a related compound, 2-(4′-methylphenoxy)-5,8,9-trimethyl-3-phenyl thieno[3′,2′:5,6]pyrido[4,3-d]pyrimidin-4(3H)-one hydrochloride, has been determined by single-crystal X-ray diffraction. This analysis reveals the coplanar nature of the thienopyridine ring and the dihedral angle between the thiophene and pyridine planes, providing insight into the structural features of thieno[2,3-d]pyrimidin-4(3H)-ones (Liu et al., 2006).

Chemical Reactions and Properties

Thieno[2,3-d]pyrimidin-4(3H)-ones undergo various chemical reactions, leading to the formation of a wide range of derivatives with potential pharmacological activities. These reactions include condensation with different reagents, offering a versatile platform for the development of new compounds with enhanced properties (Novikov et al., 2005).

Physical Properties Analysis

The physical properties, such as solubility and melting point, are crucial for the pharmacokinetic profile of thieno[2,3-d]pyrimidin-4(3H)-ones. While specific data on 6-methyl-3-(3-phenoxybenzyl)thieno[2,3-d]pyrimidin-4(3H)-one is limited, related compounds exhibit properties conducive to good oral bioavailability and stability, making them attractive candidates for drug development.

Chemical Properties Analysis

Thieno[2,3-d]pyrimidin-4(3H)-ones possess diverse chemical properties, including the ability to act as intermediates in the synthesis of compounds with antitumor, antibacterial, and antifungal activities. Their reactivity with various chemical groups allows for the modification of their biological activity, highlighting their potential as versatile pharmacological agents (Gangjee et al., 2009).